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An objective comparison of air quality in Narashino against other major urban centers in Chiba

Prefecture, supported by recent and historical data. This guide provides researchers, scientists,

and drug development professionals with a concise overview of the atmospheric environment

in the region.

This guide presents a comparative analysis of air quality in Narashino and other significant

cities within Chiba Prefecture, including Chiba City, Funabashi, Ichikawa, Matsudo, and

Kashiwa. The comparison is based on key air quality indicators to provide a comprehensive

understanding of the atmospheric conditions relevant to research and development activities.

Comparative Air Quality Data
The following table summarizes recent and historical air quality data for Narashino and

selected cities in Chiba Prefecture. The data includes concentrations of major air pollutants

such as particulate matter (PM2.5 and PM10), nitrogen dioxide (NO2), sulfur dioxide (SO2),

carbon monoxide (CO), and ozone (O3).
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City
PM2.5
(µg/m³)

PM10
(µg/m³)

NO2
(ppb)

SO2
(ppb)

CO
(ppb)

O3
(ppb)

Data
Date

Narashin

o
21 32 24 1 496 8

2025-12-

03[1]

Chiba

City
20 23 25 1 609 3

Recent

Data[2]

Funabas

hi
19 28 28 1 472 2

Recent

Data[3]

Ichikawa 20 25 26 1 548 1
Recent

Data[4]

Matsudo 26 34 23 1 396 5
2025-12-

03[5]

Kashiwa 22 31 31 1 578 1
2025-12-

06[6]

Note: The data presented is a snapshot from recent available readings and may not represent

annual averages. For long-term trends, consulting official reports from the Chiba Prefectural

Government or the Ministry of the Environment, Japan is recommended.

Experimental Protocols for Air Quality Monitoring
The air quality data presented in this guide is sourced from monitoring stations that are part of

the Japan Atmospheric Environmental Regional Observation System (Soramame) and the

Chiba Prefecture's environmental monitoring network.[7][8] The methodologies for measuring

key pollutants are standardized across Japan to ensure data consistency and comparability.

The following are the primary measurement methods used for the pollutants mentioned:

Particulate Matter (PM2.5 and PM10): Continuous monitoring is typically conducted using

the beta-ray attenuation method or the light scattering method. These automated methods

provide real-time data and are calibrated against the standard gravimetric method.
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Nitrogen Dioxide (NO2): The chemiluminescence method is the standard for continuous

monitoring of nitrogen oxides (NOx), from which NO2 concentrations are derived.

Sulfur Dioxide (SO2): The ultraviolet fluorescence method is the established technique for

the continuous measurement of SO2.

Carbon Monoxide (CO):Non-dispersive infrared (NDIR) spectroscopy is the standard method

for continuous CO monitoring.

Ozone (O3): The ultraviolet absorption method is used for the continuous measurement of

ozone concentrations.

These methods are prescribed by the Japanese Ministry of the Environment and ensure high-

quality, reliable data collection.

Primary Air Pollution Sources in Chiba's Urban
Areas
The air quality in the urban and industrial areas of Chiba Prefecture is influenced by a

combination of sources.

Traffic Emissions: Major roads and highways crisscross the prefecture, and vehicular

exhaust is a significant contributor to pollutants like nitrogen oxides (NOx) and particulate

matter, particularly in densely populated cities.[9]

Industrial Activity: The coastal regions of Chiba are home to a large industrial zone, including

power plants, steelworks, and petrochemical facilities. These are major sources of sulfur

dioxide (SO2), nitrogen oxides (NOx), and particulate matter.

Transboundary Pollution: Like other parts of Japan, Chiba Prefecture can be affected by the

long-range transport of air pollutants from the Asian continent, which can contribute to

elevated levels of PM2.5 and ozone.

While specific source apportionment data for each city is not readily available in a comparative

format, it is understood that cities with a higher density of industrial facilities and major

transportation arteries will generally experience a greater impact from these sources.
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Air Quality Comparison Workflow
The following diagram illustrates the logical workflow for comparing the air quality of Narashino

with other cities in Chiba Prefecture.
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Air quality comparison workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. horiba.com [horiba.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1676957?utm_src=pdf-body-img
https://www.benchchem.com/product/b1676957?utm_src=pdf-custom-synthesis
https://www.horiba.com/uploads/media/RE01-05-023.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Narashino, Japan Air Quality & Pollen | Weather Underground [wunderground.com]

3. Detecting Climate Change Using Aerosols | CHIBADAI NEXT [cn.chiba-u.jp]

4. ACP - Comprehensive analyses of source sensitivities and apportionments of PM2.5 and
ozone over Japan via multiple numerical techniques [acp.copernicus.org]

5. cleanairasia.org [cleanairasia.org]

6. kurims.kyoto-u.ac.jp [kurims.kyoto-u.ac.jp]

7. Saginumadai, Narashino, Chiba, Japan Air Pollution: Real-time Air Quality Index
[aqicn.org]

8. Saginumadai, Narashino, Chiba, Japan Air Pollution: Real-time Air Quality Index
[aqicn.org]

9. Traffic-Related Air Pollution and Respiratory Symptoms in Children Living along Trunk
Roads in Chiba Prefecture, Japan [jstage.jst.go.jp]

To cite this document: BenchChem. [Narashino's Air Quality: A Comparative Analysis with
Other Chiba Prefecture Cities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676957#comparing-narashino-s-air-quality-to-other-
cities-in-chiba]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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